1,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] trihydrochloride

• IUPAC Name: spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-piperidine];trihydrochloride
• InChI: InChI=1S/C10H16N4.3ClH/c1-4-14-10(2-5-11-6-3-10)9-8(1)12-7-13-9;;;/h7,11,14H,1-6H2,(H,12,13);3*1H
• InChI Key: RVNIMPJCXPEQTM-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2(CCNCC2)C3=C1NC=N3.Cl.Cl.Cl
• Molecular Formula: C10H19Cl3N4
• Molecular Weight: 301.6 g/mol

Description

The compound “1,5,6,7-Tetrahydrospiro[imidazo[4,5-c]pyridine-4,4’-piperidine] trihydrochloride” is a complex organic molecule. It is part of the tetrahydrospiro family of compounds, which are characterized by their spirocyclic structure.

Synthesis Analysis

The synthesis of this compound involves several steps. A suspension of 4,5,6,7-tetrahydro-imidazo[4,5-c]pyridine in dimethoxyethane was treated with triethylamine, and the mixture was stirred at room temperature for 30 minutes. The solution was then cooled to 0 °C, and the respective acyl halide was added dropwise.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and nitrogen atoms. The InChI code for this compound is provided in the references, which can be used to generate a 3D structure for further analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, are not specified in the available references.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available references. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, chemical reactions, and potential applications. For example, similar compounds have been studied for their potential use in treating certain diseases.

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

Without identified targets, it’s challenging to determine the exact biochemical pathways affected by this compound. Once the targets are identified, it will be possible to map out the biochemical pathways and understand the downstream effects .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. These effects can be determined through various in vitro and in vivo studies once the targets and mode of action are identified .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. Without more information on the compound’s targets and mode of action, it’s difficult to predict how these factors might affect the compound .